1-ethyl-4-{3-[1-(3-methoxypropanoyl)-4-piperidinyl]propanoyl}piperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-3-[1-(3-methoxypropanoyl)piperidin-4-yl]propan-1-one
• InChI: InChI=1S/C18H33N3O3/c1-3-19-11-13-21(14-12-19)17(22)5-4-16-6-9-20(10-7-16)18(23)8-15-24-2/h16H,3-15H2,1-2H3
• InChI Key: OYZPAWOANKBOPH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCC2CCN(CC2)C(=O)CCOC
• Molecular Formula: C18H33N3O3
• Molecular Weight: 339.5 g/mol

Description

1-ethyl-4-{3-[1-(3-methoxypropanoyl)-4-piperidinyl]propanoyl}piperazine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly referred to as EMPP, and it has gained attention in the scientific community due to its potential pharmacological properties. In

Mechanism of Action

EMPP acts as a partial agonist at the 5-HT1A receptor and a partial antagonist at the D2 receptor. This dual activity results in a decrease in dopamine release and an increase in serotonin release, leading to a potential therapeutic effect on mood disorders and drug addiction.
Biochemical and Physiological Effects
EMPP has been shown to have anxiolytic and antidepressant effects in animal models. It also has potential as an analgesic, as it has been shown to reduce pain sensitivity in mice. Additionally, EMPP has been investigated for its potential to reduce drug-seeking behavior in rats.

Advantages and Limitations for Lab Experiments

EMPP has shown potential as a pharmacological agent, but it also has limitations for lab experiments. Its low solubility in water makes it difficult to administer, and its potential toxicity requires careful dosage and administration. Additionally, more research is needed to fully understand its pharmacological properties and potential therapeutic applications.

Future Directions

Future research on EMPP could focus on its potential as a treatment for mood disorders, drug addiction, and pain management. It could also investigate its potential as a neuroprotective agent and its effects on cognitive function. Further studies could explore its pharmacokinetics and pharmacodynamics, as well as its potential side effects and toxicity. Overall, EMPP shows promise as a potential pharmacological agent, but more research is needed to fully understand its potential applications.

Synthesis Methods

The synthesis of EMPP involves the reaction of 1-(3-methoxypropanoyl)-4-piperidinylamine with 3-bromopropionyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 1-ethylpiperazine to yield the final product. The purity of the product is confirmed by thin-layer chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

EMPP has been studied for its potential pharmacological properties, including its ability to act as a serotonin receptor agonist and a dopamine receptor antagonist. It has also been investigated for its potential as a treatment for depression, anxiety, and schizophrenia. In addition, EMPP has been studied for its potential use in drug abuse treatment and as an analgesic.